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Compound of Interest

Compound Name: alpha-Methylicinnamic acid

Cat. No.: B074854

Introduction

The Perkin reaction, first described by William Henry Perkin in 1868, is a robust method for the
synthesis of a,3-unsaturated aromatic acids.[1][2] The reaction facilitates the condensation of
an aromatic aldehyde with an acid anhydride, using an alkali salt of the corresponding acid as
a weak base catalyst.[2][3] This application note details the synthesis of a-Methylcinnamic acid,
a derivative of cinnamic acid, by reacting benzaldehyde with propanoic anhydride in the
presence of sodium propionate. This compound serves as a valuable intermediate in the
development of pharmaceuticals, fragrances, and other specialty chemicals.

The protocol provided outlines the necessary reagents, conditions, and work-up procedures for
researchers, chemists, and professionals in drug development.

Data Presentation

The key quantitative parameters for the synthesis of a-Methylcinnamic acid via the Perkin
reaction are summarized below. These values are based on typical laboratory procedures and
may be optimized for scale and desired purity.
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Parameter Value Reference
Reactants

Benzaldehyde Molar Ratio: 1.0 General Protocol
Propanoic Anhydride Molar Ratio: ~1.5 General Protocol

Sodium Propionate

(anhydrous) Molar Ratio: ~1.0 [4]
Reaction Conditions

Temperature 170-180 °C [5]
Reaction Time 4-8 hours [51[6]
Product Information

Product Name a-Methylcinnamic acid

Molecular Formula C10H1002

Molecular Weight 162.19 g/mol

Expected Yield 65-75% [7]

White to off-white crystalline
Appearance
powder

Reaction Mechanism and Experimental Workflow

The synthesis of a-Methylcinnamic acid proceeds through a well-understood mechanism and a
systematic experimental workflow, which are illustrated below.
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Reactants

Propanoic Anhydride N
Reaction Steps

rbanion
Propionate lon - ((:Enb:la‘:) o ek e 3. Intermediate Formation: 4. Elimination (Dehydration): el e s the a-Methylcinnamic
(from Sodium Propionate) v Alkoxide intermediate is formed. Loss of water molecle. yro/sis yields Acid
carbonyl. ap acid.
ry

1. Enolate Formation:
Propionate deprotonates
propanoic anhydride.
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propanoic anhydride, and

1. Reaction Setup
Combine benzaldehyde,
sodium proplonate in a flask.

under reflux for 4-8 hours.

3. Work-up
Pour hot mixture into water.
Add Na2COs solution to form
the soluble sodium salt.

4, F|Itrat|on (Hot)
Filter the hot solution to remove

any resinous byproducts.

2. Heatlng
Heat the mixture to 170-180 °

5. Precipitation
Cool filtrate and acidify with

concentrated HCI to precipitate
the product.

6. Isolation
Collect crude product by
vacuum filtration. Wash with
cold water.

7. Purification
Recrystallize the crude solid from
an ethanol/water mixture.

End
(Pure a-Methylcinnamic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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